![molecular formula C17H17Cl2NO2 B291665 2-(2,4-dichlorophenoxy)-N-(3,4-dimethylphenyl)propanamide](/img/structure/B291665.png)
2-(2,4-dichlorophenoxy)-N-(3,4-dimethylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,4-dichlorophenoxy)-N-(3,4-dimethylphenyl)propanamide, commonly known as 'dichlorprop', is a herbicide that is widely used in agriculture to control broadleaf weeds. It belongs to the chemical group of phenoxy herbicides, which act by mimicking the plant hormone auxin and disrupting the growth and development of weeds. The purpose of
Mechanism of Action
Dichlorprop acts by disrupting the growth and development of plants by mimicking the plant hormone auxin. It binds to the auxin receptor and activates a signal transduction pathway that leads to the inhibition of cell division and elongation. This results in the death of the plant.
Biochemical and Physiological Effects:
Dichlorprop has been shown to have a range of biochemical and physiological effects on plants. It inhibits the activity of enzymes involved in the biosynthesis of cell wall components, leading to the disruption of cell division and elongation. It also affects the metabolism of amino acids, lipids, and carbohydrates, leading to the accumulation of toxic metabolites and oxidative stress.
Advantages and Limitations for Lab Experiments
Dichlorprop is a widely used herbicide, and its effects on plants have been extensively studied. It is relatively easy to obtain and has a high purity level. However, dichlorprop has some limitations for lab experiments. It is highly toxic and requires careful handling and disposal. It also has a short half-life in the environment, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on dichlorprop. One area of study is the development of more efficient and environmentally friendly synthesis methods. Another area of study is the investigation of the fate and transport of dichlorprop in the environment and its potential toxicity to non-target organisms. Additionally, there is a need for research on the development of alternative herbicides that are less toxic and have a lower environmental impact.
Conclusion:
In conclusion, dichlorprop is a widely used herbicide that acts by disrupting the growth and development of plants by mimicking the plant hormone auxin. It has been extensively studied for its herbicidal properties and its effects on the environment and human health. There are several future directions for research on dichlorprop, including the development of more efficient and environmentally friendly synthesis methods, investigation of its fate and transport in the environment, and the development of alternative herbicides.
Synthesis Methods
The synthesis of dichlorprop involves the reaction of 2,4-dichlorophenol with 3,4-dimethyl aniline in the presence of propionyl chloride and an acid catalyst. The resulting product is purified by recrystallization to obtain pure dichlorprop. The yield of the synthesis process is around 80%.
Scientific Research Applications
Dichlorprop has been extensively studied for its herbicidal properties and its effects on the environment and human health. It is commonly used in agricultural practices, and its residues can be found in soil, water, and food products. Therefore, it is important to study the fate and transport of dichlorprop in the environment and its potential toxicity to non-target organisms.
properties
Molecular Formula |
C17H17Cl2NO2 |
---|---|
Molecular Weight |
338.2 g/mol |
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-(3,4-dimethylphenyl)propanamide |
InChI |
InChI=1S/C17H17Cl2NO2/c1-10-4-6-14(8-11(10)2)20-17(21)12(3)22-16-7-5-13(18)9-15(16)19/h4-9,12H,1-3H3,(H,20,21) |
InChI Key |
JUVSKEQTVCGJJA-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl)C |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.